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Compound of Interest

Diammonium
Compound Name: S
propylenebis(dithiocarbamate)

CAS No.: 84332-87-6

Cat. No.: B12673028

Get Quote

Part 1: Chemical Identity & Physicochemical
Context[1]

Compound: Diammonium propylenebis(dithiocarbamate) CAS Number: 84332-87-6
Synonyms: Carbamodithioic acid, (1-methyl-1,2-ethanediyl)bis-, diammonium salt; Ammonium
propylenebisdithiocarbamate. Molecular Formula: CsH1aN4Sa Molecular Weight: 274.45 g/mol

Critical Physicochemical Properties

 Solubility: Highly soluble in water (contrast with Propineb, which is insoluble). This high
solubility significantly increases the risk of acute systemic absorption upon mucosal contact.

« Stability: Hygroscopic and unstable in acidic environments. Rapidly hydrolyzes to release
carbon disulfide (CSz) and propylenethiourea (PTU).

» Appearance: Typically a yellow to off-white crystalline solid or powder with a slight
amine/sulfur odor.
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Part 2: Toxicological Mechanism & Profile
Mechanism of Action: The "Lethal Synthesis"

The toxicity of DAPDTC is not intrinsic to the parent molecule alone but is driven by its
metabolic degradation. Upon ingestion or absorption, the molecule undergoes hydrolysis and

metabolic breakdown.

» Acid Hydrolysis: In the acidic environment of the stomach (or acidic aqueous solution), the

dithiocarbamate moiety cleaves.

o CS:2 Release: Generates carbon disulfide, a neurotoxin affecting the peripheral nervous

system.
e PTU Formation: The propylene backbone cyclizes to form Propylenethiourea (PTU).

Key Insight: PTU is a potent thyrotoxicant. It inhibits thyroid peroxidase (TPO), the enzyme
responsible for iodinating tyrosine residues in thyroglobulin. This blocks the synthesis of T3 and
T4 hormones, triggering a feedback loop where the pituitary releases excess TSH, leading to
thyroid hyperplasia (goiter) and potential neoplasia.

Visualization: Metabolic Activation Pathway
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Caption: Figure 1.[1][2][3] The metabolic degradation of DAPDTC leads to the formation of
PTU, the primary driver of thyroid toxicity.

Toxicity Data Summary
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Key Findings &

Endpoint Classification
Thresholds

LD50 (Rat): Estimated 1000—
Acute Oral Toxicity Category 4 (Harmful) 2000 mg/kg (inferred from
Propineb/Ammonium salts).

Ammonium salts cause
Skin Irritation Category 2 (Irritant) significant irritation to moist

skin.

High risk of corneal opacity
Eye Irritation Category 2A (Severe) due to alkaline ammonium
release.

e : y Dithiocarbamates are known
Sensitization Skin Sensitizer (1B)
contact allergens.

Linked to PTU-induced thyroid
Carcinogenicity Suspected (Cat 2) tumors in chronic rodent
studies.

) PTU is teratogenic; crosses
Reproductive Tox Category 2 (Suspected) )
the placental barrier.

) Thyroid gland enlargement,
Target Organs STOT-RE (Thyroid)
neuropathy (CS: effect).

Part 3: Safety Data Sheet (SDS) Framework

This section outlines the critical controls required for a laboratory SDS. Do not rely on generic
"dust” warnings; this compound requires specific protocols for thyroid protection and ammonia
management.

Hazard Identification (GHS)

 Signal Word:WARNING

e Hazard Statements:
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o H302: Harmful if swallowed.[4][5]

o H315: Causes skin irritation.[4][5][6]

o H317: May cause an allergic skin reaction.[5]

o H361d: Suspected of damaging the unborn child (due to PTU metabolite).

o H373: May cause damage to organs (Thyroid) through prolonged or repeated exposure.[2]

[7]

o H400: Very toxic to aquatic life.[5]

Handling & Storage Protocol

e Engineering Controls: Use ONLY in a certified chemical fume hood. The ammonium salt can
release ammonia gas and CS2z upon exposure to moisture.

» Storage: Store at 2—8°C (Refrigerated). Keep under inert atmosphere (Nitrogen/Argon) if
possible. Moisture sensitivity is high; hydrolysis creates toxic gas pressure in sealed
containers.

» Incompatibility: Acids (releases CS: instantly), Oxidizers (fire hazard), Heavy metal salts
(precipitates insoluble dithiocarbamates).

Emergency Response (Self-Validating Protocol)

 Inhalation: Move to fresh air. If "rotten cabbage" odor (CS2) is detected, assume significant
exposure.

o Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (increases
transdermal absorption of dithiocarbamates).

o Spill Cleanup:
o Evacuate area.[4][8]

o Wear Tyvek suit and P100 respirator.
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o Cover spill with dry lime or soda ash (to neutralize potential acid contact).
o Collect in a waste container labeled "Sulfur/Ammonium Waste".

Part 4: Experimental Protocols
Protocol: Analytical Quantitation via CS2 Evolution

Expertise Note: Direct HPLC analysis of the salt is difficult due to instability. The standard
method converts the dithiocarbamate backbone into CS:z for colorimetric or GC detection.

Methodology:
» Digestion: Dissolve 10 mg of DAPDTC sample in 50 mL degassed water.
e Hydrolysis: Add 20 mL of 20% SnClz in HCI to the reaction flask. Heat to boiling under reflux.

o Trapping: Channel the evolved gas stream through a trap containing 10% Cadmium Sulfate
(removes H:S interference).

o Detection: Bubble the gas into a solution of Viles Reagent (Cupric acetate + Diethanolamine
in Ethanol).

e Quantification: Measure absorbance of the resulting yellow copper-dithiocarbamate complex
at 435 nm.

o Validation: Construct a calibration curve using pure CSz or a standardized Propineb
reference.

Protocol: In Vitro Thyroid Peroxidase (TPO) Inhibition
Assay

Purpose: To assess the endocrine disrupting potential of the metabolite PTU.[7]
e Enzyme Source: Porcine thyroid microsomes.

o Substrate: Guaiacol (oxidizable substrate).
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e Reaction: Incubate microsomes with varying concentrations of DAPDTC metabolite (PTU) +
Kl + Hz20:.

» Readout: Monitor the oxidation of guaiacol spectrophotometrically at 470 nm.

e Result: Calculate IC50. A value < 10 pM indicates potent thyroid disruption.

Visualization: Safety Decision Tree
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Caption: Figure 2. Decision logic for mitigating phase-specific risks of DAPDTC handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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